4,5-Dichloro-1,2-dimethylimidazole
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Overview
Description
4,5-Dichloro-1,2-dimethylimidazole, also known as 4,5-DCI, is an organic compound belonging to the imidazole family. It is a colorless solid that is soluble in water, alcohol, and other organic solvents. 4,5-DCI is most commonly used as a reagent in organic synthesis, and has been studied for its potential applications in medicine, biochemistry, and pharmacology.
Scientific Research Applications
Anticancer Properties in Organometallic Chemistry
4,5-Dichloro-1,2-dimethylimidazole has been utilized in the synthesis of gold(I) and silver(I) N-heterocyclic carbene complexes. Research demonstrates that these compounds exhibit significant anticancer properties when tested against lung cancer cells, comparing favorably with established anticancer drugs like cisplatin (Siciliano et al., 2011).
Metal Complex Extraction
This compound has been studied for its role in the extraction of metal complexes from aqueous phases to organic solvents. The research highlights how the alkyl substituents at positions 4 and 5 of the imidazole ring, including 4,5-dimethylimidazole, affect the extractability of these metal complexes, showing high efficiency and selectivity in various solvents (Kurdziel, 1994).
Antituberculosis Activity
The synthesis of various derivatives, including those related to 4,5-dimethylimidazole, has been explored for their potential antituberculosis activity. Some of these synthesized compounds demonstrated moderate to good efficacy against Mycobacterium tuberculosis (Jadhav et al., 2016).
Synthesis of Novel Compounds
4,5-Dimethylimidazole has been instrumental in the synthesis of novel compounds, such as tetraalkyl-substituted thiourea adducts with chlorine, which have unique chemical properties and potential applications in various chemical reactions (Roesky et al., 2005).
Development of Alternative Syntheses
Research has also been conducted on developing alternative syntheses for 4,5-dimethylimidazole, improving the yield and efficiency of its production. This research contributes to more accessible and efficient methods of obtaining this compound for various applications (D'sa & Cohen, 1991).
Future Directions
Mechanism of Action
Target of Action
4,5-Dichloro-1,2-dimethylimidazole is a type of imidazole, a five-membered heterocyclic compound that is widely used in various applications . Imidazoles are key components of functional molecules and are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals . .
Mode of Action
Imidazoles in general are known to interact with various biological targets due to their versatile chemical structure . They can form bonds with a variety of functional groups, which allows them to interact with a wide range of biological targets .
Biochemical Pathways
Imidazoles are known to be involved in a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Pharmacokinetics
It is known that imidazoles are highly soluble in water and other polar solvents, which may influence their bioavailability .
Result of Action
One study mentioned that a compound containing a 4,5-dichloro-1h-imidazol-2-yl group was evaluated for anti-tubercular activity against mycobacterium tuberculosis .
Action Environment
It is known that the physical and chemical properties of imidazoles, such as their solubility and stability, can be influenced by environmental conditions .
properties
IUPAC Name |
4,5-dichloro-1,2-dimethylimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6Cl2N2/c1-3-8-4(6)5(7)9(3)2/h1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWNKAADCKPAOHY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(N1C)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6Cl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70426930 |
Source
|
Record name | 4,5-dichloro-1,2-dimethylimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70426930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.02 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175201-56-6 |
Source
|
Record name | 4,5-dichloro-1,2-dimethylimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70426930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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